1-Cyclopropoxy-4-iodo-2-methoxybenzene

• Molecular Formula: C10H11IO2
• Molecular Weight: 290.10 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-iodo-2-methoxybenzene
• InChI: InChI=1S/C10H11IO2/c1-12-10-6-7(11)2-5-9(10)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key: NNQHPGDMRLKAML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)I)OC2CC2

Description

1-Cyclopropoxy-4-iodo-2-methoxybenzene is a trisubstituted benzene derivative featuring a cyclopropoxy group at position 1, an iodine atom at position 4, and a methoxy group at position 2. Its molecular formula is C₁₀H₁₁IO₂, with a molecular weight of 290.07 g/mol. The compound’s structure combines a strained cyclopropane ring, a heavy halogen (iodine), and an electron-donating methoxy group, making it a unique candidate for studying steric, electronic, and reactivity profiles in organic synthesis or pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropoxy-4-iodo-2-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the iodination of 1-Cyclopropoxy-2-methoxybenzene using iodine and a suitable oxidizing agent such as nitric acid or hydrogen peroxide. The reaction is usually carried out in an organic solvent like dichloromethane under controlled temperature conditions to ensure the selective introduction of the iodine atom at the desired position on the benzene ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to maintain precise control over reaction conditions.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-4-iodo-2-methoxybenzene can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The iodine atom can be reduced to form the corresponding hydrogenated compound.

Common Reagents and Conditions:

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Major Products:

Substitution: Formation of 1-Cyclopropoxy-4-substituted-2-methoxybenzene derivatives.

Oxidation: Formation of 1-Cyclopropoxy-4-iodo-2-formylbenzene or 1-Cyclopropoxy-4-iodo-2-carboxybenzene.

Reduction: Formation of 1-Cyclopropoxy-2-methoxybenzene.

Scientific Research Applications

1-Cyclopropoxy-4-iodo-2-methoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in the development of pharmaceuticals, particularly as a precursor for drug candidates.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-4-iodo-2-methoxybenzene involves its interaction with various molecular targets. The iodine atom and methoxy group can participate in electrophilic and nucleophilic interactions, respectively, influencing the compound’s reactivity and binding affinity. The cyclopropoxy group can introduce steric effects that modulate the compound’s overall behavior in chemical and biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1-cyclopropoxy-4-iodo-2-methoxybenzene with structurally analogous aromatic ethers and halogenated benzenes:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number	Key Data/Applications
1-Cyclopropoxy-4-iodo-2-methoxybenzene	C₁₀H₁₁IO₂	290.07	Cyclopropoxy, Iodo, Methoxy	Not reported	Research use; limited safety data
1-Chloro-2-iodo-4-(trifluoromethoxy)benzene	C₇H₃ClF₃IO	322.45	Chloro, Iodo, Trifluoromethoxy	845866-91-3	High MW; halogen diversity for coupling reactions
1-Methoxy-4-(tert-butoxy)benzene	C₁₁H₁₆O₂	180.24	Methoxy, tert-Butoxy	15360-00-6	Bulkier alkoxy; industrial solvent applications
1-(2-Methoxypropan-2-yl)-4-methylbenzene	C₁₂H₁₈O	178.28	Methoxy, Branched alkoxy, Methyl	Not reported	Structural isomerism studies
1-[(3-Azido-2-methoxypropoxy)methyl]-4-methoxybenzene	C₁₂H₁₇N₃O₃	251.29	Azido, Methoxy, Ether linkage	1064222-51-0	Click chemistry precursor

Substituent Effects on Reactivity and Stability

• Iodo vs. However, iodine’s larger atomic radius reduces electronegativity compared to chlorine, altering reaction kinetics .
• Cyclopropoxy vs.
• Methoxy Positioning : The methoxy group at position 2 in the target compound may direct electrophilic substitutions meta/para, differing from para-substituted analogs like 1-methoxy-4-(tert-butoxy)benzene .

Ecological and Industrial Relevance

• Environmental Impact: None of the compared compounds have documented persistence, bioaccumulation, or mobility data, highlighting a critical research gap .
• Applications : The tert-butoxy derivative () sees broader industrial use, while the target compound remains confined to specialized organic synthesis due to its complexity .